Cas no 147323-02-2 (Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]-)

• Product Name: Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]-
• CAS No: 147323-02-2
• MF: C₂₄H₂₃BrO₂
• MW: 423.342226266861
• MDL: MFCD31692153
• CID: 3771190
• PubChem ID: 6537171
• Update Time: 2025-07-01

Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]-
• 4-(1-(4-(2-bromoethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol(WXC07440)
• 4-(1-(4-(2-bromoethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol
• 4-[1-[4-(2-Bromoethoxy)phenyl]-2-phenyl-1-buten-1-yl]phenol
• Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-buten-1-yl]-
• MFCD31692153
• AKOS037646884
• SCHEMBL9556698
• AS-71370
• CHEMBL3422048
• XFA32302
• W15786
• 147323-02-2
• 4-{1-[4-(2-bromoethoxy)phenyl]-2-phenylbut-1-en-1-yl}phenol

• MDL： MFCD31692153
• Inchi： 1S/C24H23BrO2/c1-2-23(18-6-4-3-5-7-18)24(19-8-12-21(26)13-9-19)20-10-14-22(15-11-20)27-17-16-25/h3-15,26H,2,16-17H2,1H3/b24-23+
• InChI Key： CJOZMESSODTFHQ-WCWDXBQESA-N
• SMILES： BrCCOC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C(/C1C=CC=CC=1)\CC

Computed Properties

• Exact Mass: 422.08814g/mol
• Monoisotopic Mass: 422.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]-

Introduction to Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- (CAS No. 147323-02-2)

Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- (CAS No. 147323-02-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenolic moiety and a substituted butenyl group. The presence of the bromoethoxy substituent on the phenyl ring adds to its chemical versatility and potential biological activity.

The molecular formula of Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- is C₂₃H₂₃BrO₂, and its molecular weight is approximately 395.33 g/mol. The compound's structure consists of a central phenolic ring linked to a butenyl chain, which is further substituted with a phenyl group and a bromoethoxy group. This intricate arrangement of functional groups imparts specific chemical properties that are of interest in various scientific applications.

In recent years, the study of Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival.

The anti-inflammatory properties of Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- have also been explored in depth. In vitro and in vivo experiments have indicated that the compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs, especially for conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its therapeutic potential, Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- has also been studied for its use as an intermediate in organic synthesis. Its unique structure allows it to serve as a building block for the synthesis of more complex molecules with diverse applications in materials science and pharmaceuticals. For example, it can be used to synthesize advanced polymers with tailored properties or to develop novel drug delivery systems.

The synthesis of Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of bromoalkoxy-substituted phenols with appropriate alkenes followed by further functionalization steps. Advances in catalytic methods have made these syntheses more efficient and environmentally friendly, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- is not classified as a hazardous material, it should be handled with care due to its potential for skin irritation and eye damage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The future prospects for Phenol, 4-[1-[4-(2-bromoethoxy)phenyl]-2-phenyl-1-butenyl]- are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advancing our understanding of this compound and realizing its full potential in medicine and beyond.